Cas no 1090722-88-5 (2-[4-[1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carbonyl]piperazin-1-yl]-1-pyrrolidin-1-ylethanone)

• Product Name: 2-[4-[1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carbonyl]piperazin-1-yl]-1-pyrrolidin-1-ylethanone
• CAS No: 1090722-88-5
• MF: C₂₄H₃₄N₄O₄S
• MW: 474.616164684296
• CID: 6277578
• PubChem ID: 32494521
• Update Time: 2024-01-14

2-[4-[1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carbonyl]piperazin-1-yl]-1-pyrrolidin-1-ylethanone Chemical and Physical Properties

Names and Identifiers

• EN300-26593995
• 1090722-88-5
• 2-{4-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]piperazin-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
• 2-[4-[1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carbonyl]piperazin-1-yl]-1-pyrrolidin-1-ylethanone

• Inchi： 1S/C24H34N4O4S/c29-23(26-11-4-5-12-26)20-25-15-17-27(18-16-25)24(30)22-8-13-28(14-9-22)33(31,32)19-10-21-6-2-1-3-7-21/h1-3,6-7,10,19,22H,4-5,8-9,11-18,20H2/b19-10+
• InChI Key： SFVBAJLJCWIVNP-VXLYETTFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N2CCN(CC(N3CCCC3)=O)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 474.23007675g/mol
• Monoisotopic Mass: 474.23007675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides